Cas no 480438-92-4 (2-(2,4-Difluorophenyl)ethynyltrimethylsilane)

• Product Name: 2-(2,4-Difluorophenyl)ethynyltrimethylsilane
• CAS No: 480438-92-4
• MF: C₁₁H₁₂F₂Si
• MW: 210.29529094696
• MDL: MFCD03701553
• CID: 931715
• PubChem ID: 4182594
• Update Time: 2025-04-19

2-(2,4-Difluorophenyl)ethynyltrimethylsilane Chemical and Physical Properties

Names and Identifiers

• (2 4-DIFLUOROPHENYLETHYNYL)TRIMETHYLSIL&
• (2,4-DIFLUOROPHENYLETHYNYL)TRIMETHYLSILANE
• 2-(2,4-difluorophenyl)ethynyl-trimethylsilane
• [(2,4-Difluorophenyl)Ethynyl](Trimethyl)Silane
• SCHEMBL6364007
• DTXSID40400409
• AKOS015913285
• 480438-92-4
• CS-0238568
• (2,4-Difluorophenylethynyl)trimethylsilane, 96%
• [2-(2,4-difluorophenyl)ethynyl]trimethylsilane
• G29016
• (2,4-Difluorophenylethynyl)trimethylsil
• EN300-197627
• ((2,4-Difluorophenyl)ethynyl)trimethylsilane
• 2-(2,4-difluorophenyl)ethynyl-trimethyl-silane
• MFCD03701553
• 2-(2,4-Difluorophenyl)ethynyltrimethylsilane

• MDL： MFCD03701553
• Inchi： 1S/C11H12F2Si/c1-14(2,3)7-6-9-4-5-10(12)8-11(9)13/h4-5,8H,1-3H3
• InChI Key： SWLZYZRQYWWIJU-UHFFFAOYSA-N
• SMILES： [Si](C#CC1C=CC(=CC=1F)F)(C)(C)C

Computed Properties

• Exact Mass: 210.06800
• Monoisotopic Mass: 210.06763324g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 14
• Rotatable Bond Count: 2
• Complexity: 255
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: nothing
• XLogP3: nothing
• Topological Polar Surface Area: 0Ų

Experimental Properties

• Density: 1.005 g/mL at 25 °C(lit.)
• Boiling Point: 85 °C/0.1 mmHg(lit.)
• Flash Point: Degrees Fahrenheit:194°F
  Degrees Celsius:90°C
  
• Refractive Index: n20/D 1.4960(lit.)
• PSA: 0.00000
• LogP: 3.19370

2-(2,4-Difluorophenyl)ethynyltrimethylsilane Security Information

• Signal Word：warning
• Hazard Statement： H303+H313+H333
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• WGK Germany：3
• Safety Instruction： H303+H313+H333
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)